Cas no 1804833-21-3 (2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid is a versatile heterocyclic compound featuring a trifluoromethoxy group, a carboxylic acid moiety, and an aminomethyl substituent. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The presence of both hydroxy and carboxylic acid groups enhances its potential for derivatization, while the trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in target compounds. This compound is well-suited for applications in medicinal chemistry, where its scaffold can be utilized to develop novel enzyme inhibitors or receptor modulators. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid structure

1804833-21-3 structure

Product Name:2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

CAS No:1804833-21-3

MF:C₈H₇F₃N₂O₄

MW:252.147392511368

CID:4833655

Update Time:2025-08-05

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid
- Inchi： 1S/C8H7F3N2O4/c9-8(10,11)17-6-3(7(15)16)1-5(14)4(2-12)13-6/h1,14H,2,12H2,(H,15,16)
- InChI Key： IOXONYVPLQEXLA-UHFFFAOYSA-N
- SMILES： FC(OC1=C(C(=O)O)C=C(C(CN)=N1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 286
XLogP3: -1.3
Topological Polar Surface Area: 106

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093741-1g	2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid	1804833-21-3	97%	1g	$1,490.00	2022-04-01

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid Related Literature

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Additional information on 2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid: A Comprehensive Overview

2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid, also known by its CAS number 1804833-21-3, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 2, a hydroxyl group at position 3, and a trifluoromethoxy group at position 6, along with a carboxylic acid group at position 5. These substituents contribute to its versatile reactivity and functional properties.

The synthesis of 2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance the yield and purity of this compound. These innovations not only improve the scalability of production but also align with the growing demand for sustainable chemical processes.

The biological activity of 1804833-21-3 has been a focal point of numerous studies. It has demonstrated potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Recent findings suggest that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has been highlighted in several preclinical studies.

In terms of applications, 2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid has shown utility in materials science as well. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors. Researchers have also explored its potential as a building block for advanced materials with tailored optical and electronic characteristics.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These investigations are crucial for ensuring that its use in industrial and pharmaceutical applications does not pose risks to ecosystems or human health.

In conclusion, 2-(Aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid, or CAS number 1804833-21-3, represents a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its continued exploration will undoubtedly yield further insights into its potential uses and contribute to advancements in these fields.